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Compound of Interest

(Formyl-2,4-dimethylanilino)acetic
Compound Name:

acid
CAS No.: 618070-00-1
Cat. No.: B15087081

Get Quote

Executive Summary & Immediate Action Card

Chemical Name: (Formyl-2,4-dimethylanilino)acetic acid CAS Number: 618070-00-1
Synonyms: 2-(N-formyl-2,4-dimethylanilino)acetic acid; N-(2,4-Dimethylphenyl)-N-formylglycine
Hazard Class:Acute Toxicity (Oral) Category 3; Irritant.[1] Waste Classification: Hazardous
Chemical Waste (Toxic Organic Solid).[1]

IMMEDIATE ACTION FOR SPILLS:
o Evacuate the immediate area if dust is airborne.[1][2]

e Don PPE: Nitrile gloves (double gloved), lab coat, safety goggles, and N95/P100 respirator if
powder is present.[1]

» Contain: Do not dry sweep.[1] Cover with damp absorbent pads to prevent dust generation.

[1]
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» Disposal: Place all spill debris into a wide-mouth HDPE container labeled "Hazardous Waste

- Toxic."

Chemical Identification & Hazard Assessment

As a Senior Application Scientist, it is critical to understand why we dispose of this compound

with specific protocols. (Formyl-2,4-dimethylanilino)acetic acid is a metabolite and structural

analog related to Amitraz, a formamidine insecticide.[1]

Upon degradation (hydrolysis), this compound can release 2,4-dimethylaniline (2,4-DMA),
which is a known toxicant and suspected carcinogen (IARC Group 3, U.S. EPA Group C).[1]

Therefore, disposal protocols must prevent environmental release and potential hydrolysis in

uncontrolled drains.[1]

Physicochemical Properties & Risk Profile

Property

Data

Operational Implication

Physical State

Solid (Crystalline Powder)

Risk of inhalation (dust).[1]
Use wet-wiping methods.[2][3]
[4]

Solubility

Low in water; Soluble in
Methanol/ACN

Do not pour down drains.[1]

Rinsates must be collected.[1]

Stability

Hydrolyzes in strong acid/base

Avoid mixing with strong
acids/bases in waste
containers to prevent
exothermic degradation and
release of 2,4-DMA.[1]

Toxicity

Acute Tox. 3 (H301)

Zero-tolerance for drain

disposal.[1]
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Technical Insight: The N-formyl group is susceptible to hydrolysis. In the presence of water and
extreme pH, the molecule cleaves to form 2,4-dimethylaniline.[1] Consequently, waste streams
containing this compound should be kept at neutral pH if possible and segregated from strong

oxidizers.[1]

Personal Protective Equipment (PPE) & Engineering
Controls

Before handling waste containers or cleaning spills, the following barrier protection is
mandatory.

o Respiratory Protection: If handling pure powder outside a fume hood, use a fitted N95 or
P100 respirator.[1]

o Eye Protection: Chemical splash goggles (ANSI Z87.1).[1]

o Hand Protection: Double Nitrile gloves (0.11 mm minimum thickness).[1] Break-through time
is generally good for solid handling, but change immediately upon solvent contamination.[1]

o Engineering Controls: All weighing and waste transfer must occur inside a certified Chemical
Fume Hood.[1]

Step-by-Step Disposal Protocol
A. Routine Waste Accumulation

Objective: Securely isolate the chemical to prevent cross-contamination and environmental
release.[1]

o Select Container: Use a Wide-Mouth HDPE (High-Density Polyethylene) jar or Amber Glass
bottle. Avoid metal containers due to potential acid/base reactivity of impurities.[1]
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e Labeling:
o Affix a hazardous waste tag immediately.[1]

o Chemical Name: Write out full name: "(Formyl-2,4-dimethylanilino)acetic acid". DO
NOT use abbreviations or chemical structures alone.

o Hazard Checkbox: Mark "Toxic" and "Irritant".[1]
e Segregation:

o Solid Waste: Pure powder or contaminated gloves/paper towels go into the "Solid Toxic
Waste" stream.

o Liquid Waste: HPLC effluents or mother liquors containing this compound must be
collected in "Organic Solvent Waste" (Non-Halogenated or Halogenated depending on the
co-solvent).[1]

o Storage: Keep container closed when not in use. Store in a secondary containment tray
inside a satellite accumulation area (SAA).[1]

B. Spill Cleanup Procedures

Scenario: 500 mg vial dropped on the floor.
 |solate: Alert nearby personnel. Mark the area.

o Dampen: Gently cover the powder with paper towels soaked in water or inert oil (like mineral
oil) to suppress dust.[1] Do not use a brush or broom.

e Scoop: Use a plastic scoop or dustpan to lift the damp towels and powder.[1]

o Clean Surface: Wipe the area 3 times with methanol or ethanol, followed by a soap and
water wash.[1]

o Disposal: Place all towels, scoops, and gloves used into a clear plastic hazardous waste
bag, seal it, and place it inside the solid waste drum.
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C. Decontamination of Glassware

e Solvent Rinse: Rinse glassware with a small volume of Methanol or Acetone.[1]
» Collect Rinsate: Pour this first rinse into the Liquid Hazardous Waste container.

e Wash: Proceed with standard detergent washing.[1] The second rinse can go down the drain
only if the first solvent rinse was thorough.

Regulatory Compliance & Classification
Correct classification ensures the waste facility incinerates the material properly.[1]

* RCRA Status (USA): While not explicitly P-listed or U-listed by its specific CAS, it should be
managed conservatively as a Toxic Waste due to its toxicity profile (H301) and relationship to
2,4-dimethylaniline (U095).[1]

o DOT Shipping Name (for waste transport):

[e]

Proper Shipping Name:Toxic solids, organic, n.o.s.[1] (contains (Formyl-2,4-
dimethylanilino)acetic acid)[5][6]

UN Number:UN 2811

[e]

Hazard Class:6.1

o

[¢]

Packing Group:lll (assuming lower toxicity concentration in waste, use Il if pure).[1]

Visual Workflows
Disposal Decision Logic

This workflow illustrates the decision process for segregating waste streams containing
(Formyl-2,4-dimethylanilino)acetic acid.
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Waste Generation

(Formyl-2,4-dimethylanilino)acetic acid

Physical State?

VAR

Solid / Powder

Liquid / Solution

Place in HDPE Jar
Label: Toxic Solid

Solvent Type?

Organic (MeOH, ACN)

Organic Waste Container
(Halogenated or Non-Halogenated)

High-Temp Incineration
(Professional Disposal)

Aqueous (Buffer/Water)

Aqueous Toxic Waste
DO NOT POUR DOWN DRAIN

Click to download full resolution via product page

Figure 1: Decision matrix for segregating solid and liquid waste streams to ensure compliance

with incineration protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15087081/docs#proper-disposal-procedures-formyl-
2-4-dimethylanilino-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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